2-Naphthalenesulfonyl chloride
Overview
Description
2-Naphthalenesulfonyl chloride (2-NSCl) is an organic compound that has a wide range of applications in organic synthesis and scientific research. It is a colorless solid that is soluble in organic solvents and has a melting point of 93-95 °C (199-203 °F). 2-NSCl is a sulfonyl chloride derivative of naphthalene and is used as a reagent in the synthesis of various compounds. It has recently become a popular reagent in the field of organic chemistry due to its versatile reactivity and the ease of its synthesis.
Scientific Research Applications
Mass Spectrometry Applications : 2-Naphthalenesulfonyl chloride, among other naphthalenesulfonyl derivatives, has been studied using mass spectrometry. These compounds, including this compound, evaporate congruently on heating and their saturated vapor is presented by the corresponding monomeric molecular forms. This study relates the fragmentation of molecules during electron ionization to their geometric and electronic structures (Giricheva, Girichev, & Petrov, 2016).
Molecular Structure Analysis : The molecular structure and barriers to internal rotation of α-naphthalenesulfonyl chloride were studied through gas-phase electron diffraction and quantum chemical calculations. This research provides insights into the molecular structures and conformational properties of the compound (Giricheva et al., 2013).
Solvolysis in Acetone Water Mixtures : The solvolysis of 2-naphthalenesulfonyl chlorides in acetone-water mixtures has been examined. This study sheds light on the solvent effect and mechanism, discussing variations in solvent composition and activation parameters (Uhm Tae Seop, Choon, & Suk, 1977).
Antibacterial Applications : this compound has been used in synthesizing N-Alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides, potent antibacterial agents. This research demonstrates its role in developing new antibacterial compounds (Abbasi et al., 2015).
Histamine H3-Receptor Antagonists : this compound has been utilized to convert histamine into a selective histamine H3-receptor antagonist, indicating its application in medicinal chemistry (Tozer et al., 1999).
Naphthalene Sulfonylation : The Friedel-Crafts sulfonylation of naphthalene with this compound has been studied, contributing to the understanding of naphthalene derivatization reactions (Yoshii, Ito, & Manabe, 1973).
Ozonation in Electroplating Solutions : The decomposition of 2-naphthalenesulfonate in electroplating solutions by ozonation with UV radiation was investigated, providing insights into environmental remediation applications (Chen et al., 2005).
Safety and Hazards
Future Directions
2-Naphthalenesulfonyl chloride is used as an intermediate product for the synthesis of naphthols, naphtho-, and aminosulfonic acids, which are used for the production of dyes and plant protection agents . It is also used for the synthesis of important derivatives of naphthalenesulfonyl acids . Therefore, its future directions may involve further exploration of these applications.
Mechanism of Action
Target of Action
2-Naphthalenesulfonyl chloride, also known as Naphthalene-2-sulfonyl chloride, is primarily used as a capping reagent for primary amines . It has been employed to convert histamine to a selective histamine H3-receptor antagonist . The H3 receptor plays a role in neurotransmission and the regulation of histamine levels in the body .
Mode of Action
The compound interacts with its targets through a process known as sulfonylation . In this process, the sulfonyl group (-SO2-) of the this compound molecule is transferred to the primary amine of the target molecule, such as histamine . This results in the conversion of histamine to a selective histamine H3-receptor antagonist .
Biochemical Pathways
It is known that the compound plays a role in the histaminergic system by modulating the activity of the h3 receptor . This can have downstream effects on various physiological processes regulated by histamine, including sleep-wake cycles, gastric acid secretion, and immune response .
Result of Action
The primary result of the action of this compound is the conversion of histamine to a selective histamine H3-receptor antagonist . This can lead to a decrease in the activity of histamine, potentially affecting various physiological processes regulated by this neurotransmitter .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is known to react with strong oxidizing agents . Therefore, the presence of such agents in the environment could potentially affect the compound’s action and stability. Additionally, factors such as temperature, pH, and the presence of other chemicals could also influence the compound’s efficacy and stability.
Properties
IUPAC Name |
naphthalene-2-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClO2S/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPECTNGATDYLSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5059080 |
Source
|
| Record name | 2-Naphthalenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
93-11-8 |
Source
|
| Record name | 2-Naphthalenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=93-11-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Naphthalenesulfonyl chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000093118 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Naphthalenesulfonyl chloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133893 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Naphthalenesulfonyl chloride | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Naphthalenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Naphthalene-2-sulphonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.019 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Naphthalenesulfonyl chloride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W3N8WRJ279 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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